4-chloro-N-(2-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide

• IUPAC Name: 4-chloro-N-(2-methylphenyl)-3-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C18H19ClN2O4S/c1-13-4-2-3-5-16(13)20-18(22)14-6-7-15(19)17(12-14)26(23,24)21-8-10-25-11-9-21/h2-7,12H,8-11H2,1H3,(H,20,22)
• InChI Key: MWZFQAFROALEAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)Cl)S(=O)(=O)N3CCOCC3
• Molecular Formula: C18H19ClN2O4S
• Molecular Weight: 394.9 g/mol

Description

4-chloro-N-(2-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide, also known as TAK-659, is a chemical compound that has been extensively researched for its potential therapeutic applications. This compound belongs to the class of kinase inhibitors, which are molecules that can block the activity of specific enzymes involved in cell signaling pathways. TAK-659 has been studied for its ability to inhibit the activity of several kinases, including BTK, ITK, and TXK, which are involved in the regulation of immune responses.

Mechanism of Action

4-chloro-N-(2-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide exerts its effects by inhibiting the activity of several kinases, including BTK, ITK, and TXK. These kinases are involved in the regulation of cell signaling pathways that are important for the growth and survival of cancer cells and the activation of immune responses. By blocking the activity of these kinases, 4-chloro-N-(2-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide can prevent the proliferation of cancer cells and modulate the immune response, leading to potential therapeutic benefits.
Biochemical and Physiological Effects:
4-chloro-N-(2-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide has been shown to have several biochemical and physiological effects in preclinical studies. In cancer cells, 4-chloro-N-(2-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide can induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth and proliferation. In immune cells, 4-chloro-N-(2-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide can modulate the activation and differentiation of T and B cells, leading to potential therapeutic benefits in autoimmune disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-N-(2-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide in lab experiments include its high potency and selectivity for specific kinases, which can allow for precise modulation of cell signaling pathways. However, the limitations of using 4-chloro-N-(2-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide include its potential toxicity and off-target effects, which can affect the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 4-chloro-N-(2-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide. One area of interest is the development of combination therapies that can enhance the therapeutic efficacy of 4-chloro-N-(2-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide in cancer and autoimmune disorders. Another area of interest is the identification of biomarkers that can predict the response to 4-chloro-N-(2-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide treatment, which can help to personalize treatment strategies for individual patients. Additionally, further studies are needed to investigate the potential long-term effects of 4-chloro-N-(2-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide on human health and the environment.

Synthesis Methods

The synthesis of 4-chloro-N-(2-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide involves several steps, starting from commercially available starting materials. The first step involves the preparation of 4-chloro-3-nitrobenzoic acid, which is then converted into the corresponding amide using 2-methylphenylamine. The amide is then treated with morpholine and sulfonyl chloride to obtain the final product, 4-chloro-N-(2-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide. The synthesis of 4-chloro-N-(2-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide has been optimized to improve its yield and purity, and several modifications have been made to the original procedure.

Scientific Research Applications

4-chloro-N-(2-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer and autoimmune disorders. In preclinical studies, 4-chloro-N-(2-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide has shown promising results in inhibiting the growth and proliferation of cancer cells, particularly in hematological malignancies such as B-cell lymphomas and leukemias. 4-chloro-N-(2-methylphenyl)-3-(4-morpholinylsulfonyl)benzamide has also been studied for its potential use in treating autoimmune disorders, such as rheumatoid arthritis and lupus, by inhibiting the activity of kinases involved in the regulation of immune responses.